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Compound of Interest

Compound Name: 5-Bromoquinazolin-2-amine

Cat. No.: B581877

The quinazoline nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged
structure” due to its ability to interact with a diverse range of biological targets.[1][2][3] This
bicyclic heterocycle, composed of fused benzene and pyrimidine rings, is present in numerous
natural alkaloids and synthetic compounds with a wide array of pharmacological activities,
including anticancer, anti-inflammatory, antimicrobial, and antihypertensive properties.[1][3][4]
[5] Among the various substituted quinazolines, 5-Bromoquinazolin-2-amine emerges as a
particularly valuable building block for the synthesis of novel therapeutic agents. Its strategic
placement of a reactive bromine atom and an amino group allows for extensive
functionalization, enabling the exploration of vast chemical space in drug discovery programs.

This technical guide provides an in-depth overview of 5-Bromoquinazolin-2-amine, covering
its synthesis, reactivity, and application as a precursor for developing potent and selective
bioactive molecules.

Synthesis and Reactivity

The synthesis of the 2-aminoquinazoline scaffold can be achieved through several established
routes, often starting from readily available 2-aminobenzonitriles or anthranilic acid derivatives.
[1][4] A common strategy involves the cyclization of a 2-aminobenzonitrile precursor with a
source of carbon and nitrogen, such as cyanamide or guanidine, to form the 2-amino-
pyrimidine ring.

A logical synthetic workflow for obtaining 5-Bromoquinazolin-2-amine and its subsequent
derivatization is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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